Cas no 852372-49-7 (N-(5-chloro-2-methoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide
• CAS No: 852372-49-7
• MF: C₂₀H₁₆ClN₅O₂S
• MW: 425.891341209412
• CID: 6441736
• Update Time: 2025-05-30

N-(5-chloro-2-methoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide
• N-(5-chloro-2-methoxyphenyl)-2-((3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
• Acetamide, N-(5-chloro-2-methoxyphenyl)-2-[(3-phenyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl)thio]-

• Inchi： 1S/C20H16ClN5O2S/c1-28-16-8-7-14(21)11-15(16)22-18(27)12-29-19-10-9-17-23-24-20(26(17)25-19)13-5-3-2-4-6-13/h2-11H,12H2,1H3,(H,22,27)
• InChI Key： AJJFOUPRYPKQJI-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1OC)(=O)CSC1=NN2C(C3=CC=CC=C3)=NN=C2C=C1

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 11.47±0.70(Predicted)

Additional information on N-(5-chloro-2-methoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide

Introduction to N-(5-chloro-2-methoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide and Its Significance in Modern Chemical Biology

N-(5-chloro-2-methoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide, with the CAS number 852372-49-7, represents a fascinating compound in the realm of chemical biology. This molecule has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The intricate scaffold of this compound, combining a chloro-substituted methoxyphenyl ring with a sulfanyl-acetamide moiety linked to a triazolobipyridazine core, suggests a rich chemical space for biological activity.

The structural composition of N-(5-chloro-2-methoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide is meticulously designed to interact with biological targets in a specific manner. The presence of the 5-chloro-2-methoxyphenyl group introduces a hydrophobic pocket that can engage with lipid rafts or membrane-bound receptors, while the sulfanyl-acetamide segment provides a hydrogen bond network capable of interacting with polar residues in protein active sites. This dual functionality makes the compound an attractive candidate for modulating various biological pathways.

In recent years, there has been growing interest in the development of molecules that can selectively target specific enzymes or receptors involved in disease processes. The 3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl moiety in N-(5-chloro-2-methoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide is particularly noteworthy, as it has been shown to exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer and inflammatory diseases. This has led to extensive research into its potential as a lead compound for novel therapeutic agents.

The synthesis of N-(5-chloro-2-methoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the triazolobipyridazine core through cyclocondensation reactions, followed by sulfanylation and acetylation to introduce the acetamide group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic system efficiently.

The pharmacological profile of this compound has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its ability to inhibit the activity of target enzymes with high selectivity, suggesting minimal off-target effects. Additionally, animal models have shown promising results regarding its efficacy in reducing inflammation and inhibiting tumor growth. These findings have positioned N-(5-chloro-2-methoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide as a potent candidate for further development into a therapeutic drug.

The chemical properties of this compound also make it an interesting subject for computational studies. Molecular modeling techniques have been used to predict how N-(5-chloro-octyloxybenzamide interacts with its biological targets at the atomic level. These simulations have provided valuable insights into the binding mechanism and have helped guide the design of analogs with improved potency and selectivity. The integration of experimental data with computational methods has become increasingly important in modern drug discovery.

In conclusion, N-(5-chloro-octyloxybenzamide, CAS number 852372-octyloxybenzamide, represents a significant advancement in the field of chemical biology. Its unique structure and promising pharmacological properties make it a valuable tool for both academic research and industrial development. As our understanding of biological systems continues to grow, compounds like N-(5-chloro-octyloxybenzamide) will play an increasingly important role in the discovery and development of new therapies.